Cas no 39478-61-0 (1-Benzyl-4-(hydroxymethyl)piperidin-3-ol)

• Product Name: 1-Benzyl-4-(hydroxymethyl)piperidin-3-ol
• CAS No: 39478-61-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD24383502
• CID: 2174587
• PubChem ID: 22135707
• Update Time: 2025-09-28

1-Benzyl-4-(hydroxymethyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-(hydroxymethyl)piperidin-3-ol
• 39478-61-0
• 41632-38-6
• N-benzyl-4-hydroxymethylpiperidin-3-ol
• 1-benzyl-3-hydroxy-4-hydroxymethylpiperidine
• trans-1-Benzyl-4-(hydroxymethyl)piperidin-3-ol
• PAZOUOCFOKZLSA-UHFFFAOYSA-N
• DA-06209
• SB50065
• 1310359-06-8
• 1-benzyl-4-hydroxymethyl-piperidin-3-ol
• SCHEMBL458459

• MDL： MFCD24383502
• Inchi： 1S/C13H19NO2/c15-10-12-6-7-14(9-13(12)16)8-11-4-2-1-3-5-11/h1-5,12-13,15-16H,6-10H2
• InChI Key： PAZOUOCFOKZLSA-UHFFFAOYSA-N
• SMILES： OC1CN(CC2C=CC=CC=2)CCC1CO

Computed Properties

• Exact Mass: 221.141578849Da
• Monoisotopic Mass: 221.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-Benzyl-4-(hydroxymethyl)piperidin-3-ol

Introduction to 1-Benzyl-4-(hydroxymethyl)piperidin-3-ol (CAS No. 39478-61-0)

1-Benzyl-4-(hydroxymethyl)piperidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 39478-61-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a benzyl group and a hydroxymethyl substituent, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural attributes of this compound have garnered attention from researchers exploring novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

The molecular structure of 1-Benzyl-4-(hydroxymethyl)piperidin-3-ol consists of a piperidine ring, which is a six-membered heterocyclic amine containing one nitrogen atom. This nitrogen atom is crucial for its interaction with biological targets, such as enzymes and receptors. The presence of the benzyl group at the 1-position enhances lipophilicity, facilitating better membrane permeability, while the hydroxymethyl group at the 4-position introduces hydrophilicity, improving solubility in aqueous environments. This balance makes it an attractive scaffold for drug design.

In recent years, 1-Benzyl-4-(hydroxymethyl)piperidin-3-ol has been explored as a key intermediate in the development of pharmacological agents targeting neurological and psychiatric disorders. Piperidine derivatives are well-known for their potential in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. Researchers have leveraged the structural flexibility of this compound to design molecules with enhanced binding affinity and selectivity for specific receptors.

One of the most compelling applications of 1-Benzyl-4-(hydroxymethyl)piperidin-3-ol is in the synthesis of potential treatments for depression and anxiety disorders. The hydroxymethyl group can be further functionalized to introduce pharmacophores that interact with serotonin reuptake inhibitors (SSRIs) or serotonin-norepinephrine reuptake inhibitors (SNRIs). Recent studies have demonstrated that derivatives of this compound exhibit promising antidepressant effects in preclinical models, with improved tolerability compared to traditional agents.

Moreover, the benzyl group in 1-Benzyl-4-(hydroxymethyl)piperidin-3-ol provides a handle for further chemical modifications, enabling the creation of more complex molecules with tailored pharmacokinetic properties. For instance, researchers have utilized this scaffold to develop prodrugs that release active metabolites in vivo, enhancing bioavailability and reducing systemic exposure. Such strategies are particularly valuable in optimizing drug delivery systems for chronic conditions.

The role of 1-Benzyl-4-(hydroxymethyl)piperidin-3-ol extends beyond CNS disorders. Its structural motif has also been explored in the context of metabolic diseases, such as diabetes and obesity. The piperidine core is known to interact with enzymes involved in glucose metabolism, making it a promising candidate for developing antidiabetic agents. Preliminary studies suggest that derivatives of this compound can modulate insulin sensitivity and glucose uptake in target tissues.

In addition to its therapeutic potential, 1-Benzyl-4-(hydroxymethyl)piperidin-3-ol serves as a valuable tool in chemical biology research. Its well-defined structure allows researchers to investigate enzyme mechanisms and receptor interactions at a molecular level. By using this compound as a probe, scientists can gain insights into key biological pathways relevant to human health and disease.

The synthesis of 1-Benzyl-4-(hydroxymethyl)piperidin-3-ol typically involves multi-step organic reactions starting from commercially available precursors. Key steps include nucleophilic substitution reactions to introduce the benzyl and hydroxymethyl groups onto the piperidine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

From a regulatory perspective, 1-Benzyl-4-(hydroxymethyl)piperidin-3-ol is classified as an intermediate chemical rather than an end-product pharmaceutical agent. This classification simplifies its handling and distribution under standard chemical safety protocols. However, researchers must adhere to good laboratory practices (GLP) when working with this compound to ensure reproducibility and safety.

The future prospects for 1-Benzyl-4-(hydroxymethyl)piperidin-3-ol are promising, with ongoing research focusing on expanding its applications in drug discovery. Innovations in computational chemistry and high-throughput screening are expected to accelerate the identification of novel derivatives with enhanced pharmacological properties. Collaborative efforts between academia and industry will be crucial in translating these findings into clinical candidates.

In conclusion,1-Benzyl-4-(hydroxymethyl)piperidin -3 -ol (CAS No. 39478 -61 -0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for developing treatments across multiple therapeutic areas, including neurological disorders and metabolic diseases. As scientific understanding advances，this compound will continue to play a pivotal role in shaping next-generation therapeutics.